Cas no 59397-23-8 (Cycloheptanamine, 1-phenyl-)
Cycloheptanamine, 1-phenyl- structure
Product Name:Cycloheptanamine, 1-phenyl-
Cycloheptanamine, 1-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Cycloheptanamine, 1-phenyl-
- 1-phenylcycloheptan-1-amine
- 1-phenylcycloheptanamine
- 1-phenylcycloheptylamine
- AC1L86FW
- CHEMBL253135
- CTK1H5044
- NSC279902
- SureCN7741012
- DTXSID60314019
- TQP1678
- NSC-279902
- SCHEMBL7741012
- 59397-23-8
-
- Inchi： 1S/C13H19N/c14-13(10-6-1-2-7-11-13)12-8-4-3-5-9-12/h3-5,8-9H,1-2,6-7,10-11,14H2
- InChI Key： LTWBQSVETWWOFJ-UHFFFAOYSA-N
- SMILES： NC1(C2C=CC=CC=2)CCCCCC1
Computed Properties
- Exact Mass: 189.15187
- Monoisotopic Mass: 189.152
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.973
- Boiling Point: 292.2°Cat760mmHg
- Flash Point: 132.9°C
- Refractive Index: 1.531
- PSA: 26.02
Cycloheptanamine, 1-phenyl- Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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